Cas no 646530-55-4 (L-Aspartic acid, bis[2-[2-(2-methoxyethoxy)ethoxy]ethyl] ester)

• Product Name: L-Aspartic acid, bis[2-[2-(2-methoxyethoxy)ethoxy]ethyl] ester
• CAS No: 646530-55-4
• MF: C₁₈H₃₅NO₁₀
• MW: 425.471206903458
• CID: 419376
• PubChem ID: 71379179
• Update Time: 2025-04-19

L-Aspartic acid, bis[2-[2-(2-methoxyethoxy)ethoxy]ethyl] ester Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, bis[2-[2-(2-methoxyethoxy)ethoxy]ethyl] ester
• bis[2-[2-(2-methoxyethoxy)ethoxy]ethyl] (2S)-2-aminobutanedioate
• (S)-Bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl) 2-aminosuccinate
• Bis{2-[2-(2-methoxyethoxy)ethoxy]ethyl} L-aspartate
• DTXSID70801763
• 646530-55-4

• Inchi： 1S/C18H35NO10/c1-22-3-5-24-7-9-26-11-13-28-17(20)15-16(19)18(21)29-14-12-27-10-8-25-6-4-23-2/h16H,3-15,19H2,1-2H3/t16-/m0/s1
• InChI Key： BKESXKYDSHQXAC-INIZCTEOSA-N
• SMILES： O(CCOCCOCCOC)C([C@H](CC(=O)OCCOCCOCCOC)N)=O

Computed Properties

• Exact Mass: 425.22615
• Monoisotopic Mass: 425.22609631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 23
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 134